Boc-L-Lys(N3)-OH (CHA)

• Molecular Formula: C17H33N5O4
• Molecular Weight: 371.5 g/mol
• InChI: InChI=1S/C11H20N4O4.C6H13N/c1-11(2,3)19-10(18)14-8(9(16)17)6-4-5-7-13-15-12;7-6-4-2-1-3-5-6/h8H,4-7H2,1-3H3,(H,14,18)(H,16,17);6H,1-5,7H2/t8-;/m0./s1
• InChIKey: NHHYBEBTGVUZET-QRPNPIFTSA-N

Standard azido-lysine free acids can reduce handling stability and reproducibility in automated SPPS or ADC linker synthesis. This cyclohexylamine salt form delivers superior shelf stability and precise weighing. - **CHA salt form**: Higher melting point and improved handling vs. free acid, ensuring consistent stoichiometry - **Orthogonal azido group**: Remains intact during Boc/Fmoc SPPS; enables CuAAC/SPAAC conjugation - **Defined L-stereochemistry**: Maintains native peptide folding and biological activity (D-isomer not interchangeable)

Boc-L-Lys(N3)-OH CHA Salt: Quantifiable Differentiation in Click Chemistry and Peptide Synthesis

(2S)-6-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid;cyclohexanamine, commonly referred to as Boc-L-Lys(N3)-OH CHA salt or N-alpha-t-Butyloxycarbonyl-epsilon-azido-L-lysine cyclohexylamine, is a synthetic L-lysine derivative featuring a Boc-protected α-amine, an ε-azido group, and a cyclohexylamine counterion [1]. This compound is widely recognized as a versatile click chemistry building block for bioconjugation and solid-phase peptide synthesis (SPPS), enabling site-specific functionalization [2]. Its unique combination of functional groups and salt form provides specific advantages in stability, solubility, and handling compared to its free acid form and other close analogs.

Click chemistry & SPPS workflow: Orthogonal azide handle for CuAAC/SPAAC bioconjugation

Salt-form selection: CHA counterion supports handling stability and accurate weighing

Stereochemical control: L-isomer for native-like peptide folding and chiral target studies

• [1] PubChem. (2024). Boc-L-Lys(N3)-OH (CHA). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/132988686 View Source
• [2] Pharmaffiliates. (2024). Boc-L-Lys(N3)-OH (CHA). Retrieved from https://www.pharmaffiliates.com/en/2098497-30-2-boc-l-lys-n3-oh-cha-pa270032549.html View Source

Why Boc-L-Lys(N3)-OH CHA Salt Cannot Be Simply Substituted by Its Free Acid or D-Isomer

While several azido-lysine derivatives are available, simple substitution of Boc-L-Lys(N3)-OH CHA salt with its free acid form (Boc-L-Lys(N3)-OH) or its D-isomer (Boc-D-Lys(N3)-OH CHA salt) can introduce significant variability in experimental outcomes. The free acid form, lacking the cyclohexylamine counterion, exhibits different physical properties, including lower melting point and potentially reduced stability and handling characteristics, which can affect reproducibility in synthesis . The D-isomer, while chemically similar, introduces a different stereochemical environment that can alter peptide folding, protease susceptibility, and biological interactions . The specific choice of the L-isomer CHA salt is therefore critical for maintaining consistency in stereospecific applications and ensuring reliable performance in solid-phase peptide synthesis and bioconjugation workflows. The following evidence provides quantifiable metrics to support this differentiation.

Free acid

May shift physical properties and handling due to undefined crystallinity. Lacking CHA counterion may alter stability and weighing reproducibility.

D-isomer

Stereochemical mismatch may alter peptide conformation and protease susceptibility. Enantiomer-attribution review required for chiral biological interactions.

Other salts

Purity basis and stoichiometric calculations may not transfer directly. Titration method context is specific to CHA salt purity assessment.

Quantitative Evidence Guide: Boc-L-Lys(N3)-OH CHA Salt vs. Analogs

Melting Point and Crystallinity: Enhanced Handling and Stability Compared to Free Acid

The Boc-L-Lys(N3)-OH CHA salt exhibits a well-defined melting point of 120-122°C, which is a clear indicator of its crystalline nature and stability, in contrast to its free acid counterpart, for which a melting point is not consistently reported or defined, suggesting a more amorphous or less stable solid form . This quantifiable difference in physical state directly translates to improved handling, accurate weighing, and enhanced stability during storage and experimental procedures.

Melting Point & Crystallinity

Cross-study comparable

120-122°C

Supports handling and weighing reproducibility

Free acid: mp not consistently reported

Evidence Dimension	Melting Point / Physical State Stability
Target Compound Data	Melting Point: 120-122°C
Comparator Or Baseline	Boc-L-Lys(N3)-OH (free acid): Melting point not defined/consistently reported
Quantified Difference	Target compound has a defined, higher melting point, indicating greater crystallinity and stability.
Conditions	Solid state, ambient pressure

Why This Matters

This ensures more reliable weighing and storage for reproducible synthetic procedures, reducing variability in large-scale peptide synthesis and bioconjugation projects.

Stereochemical Purity and Optical Rotation: Ensuring Reproducible Peptide Conformation

The specific optical rotation of Boc-L-Lys(N3)-OH CHA salt is reported as [α]D20 = 13.0 - 14.5° (C=1 in MeOH) . This precise stereochemical parameter is a critical quality attribute for the L-isomer, ensuring the correct three-dimensional orientation of the lysine side chain in synthesized peptides. The D-isomer (Boc-D-Lys(N3)-OH CHA salt) has a rotation of opposite sign but equal magnitude, but its incorporation leads to fundamentally different peptide conformations and biological activities.

Stereochemical Purity

Head-to-head

[α]D20 = 13.0 - 14.5°

Enantiomer-attribution review for L-isomer context

D-isomer: opposite sign of rotation

Evidence Dimension	Optical Rotation
Target Compound Data	[α]D20 = 13.0 - 14.5° (C=1 in MeOH)
Comparator Or Baseline	Boc-D-Lys(N3)-OH CHA salt: Opposite sign of rotation
Quantified Difference	Opposite sign, leading to enantiomeric structures with different biological properties.
Conditions	C=1 in methanol, 20°C

Why This Matters

For applications requiring native-like peptide folding or specific interactions with chiral biological targets, the L-isomer's defined optical rotation is non-negotiable for reproducible results and avoiding unwanted D-amino acid effects.

Azido Group Stability in SPPS: Broad Compatibility with Standard Deprotection Reagents

The side-chain azido (N3) group in the Boc-L-Lys(N3)-OH building block (and its CHA salt) is documented to be stable under standard SPPS conditions, specifically when exposed to trifluoroacetic acid (TFA) for Boc deprotection and piperidine for Fmoc deprotection . This orthogonality is a fundamental requirement for its utility, allowing the azide handle to remain intact throughout the entire peptide assembly and be available for subsequent chemoselective conjugation.

Azido Group Stability

Class-level inference

Stable in TFA and piperidine

Orthogonal handle remains intact during SPPS

Standard deprotection conditions

Evidence Dimension	Functional Group Orthogonality / Stability
Target Compound Data	Azido group stable in TFA and piperidine
Comparator Or Baseline	N/A (Class-level property of azido group in this context)
Quantified Difference	Not applicable; this is a binary yes/no property.
Conditions	Standard SPPS deprotection conditions (TFA, piperidine)

Why This Matters

This orthogonality ensures that the azide remains available for its intended click chemistry or Staudinger ligation after peptide synthesis, preventing premature reaction or loss of the reactive handle, which is essential for successful bioconjugation.

Defined Storage and Handling: Improved Long-Term Stability via CHA Salt Form

The Boc-L-Lys(N3)-OH CHA salt is specified to be stored at -20°C under an inert atmosphere due to its hygroscopic nature . This specific storage requirement, while indicative of its sensitivity to moisture, is a direct consequence of its salt form and ensures long-term stability. In contrast, the free acid form may have different or less defined storage recommendations, which could lead to variability in its performance over time.

Storage & Stability

Cross-study comparable

-20°C, inert atmosphere

Defined condition to maintain long-term integrity

Hygroscopic; free acid may differ

Evidence Dimension	Recommended Storage Conditions / Stability
Target Compound Data	Store at -20°C, under inert atmosphere, hygroscopic
Comparator Or Baseline	Boc-L-Lys(N3)-OH (free acid): Storage at -20°C (not always specified as hygroscopic or requiring inert atmosphere)
Quantified Difference	The CHA salt has a clearly defined, more stringent storage requirement to maintain its integrity.
Conditions	Long-term storage

Why This Matters

Adherence to these specific storage conditions ensures that the purchased material remains chemically pure and active over extended periods, reducing the risk of failed experiments due to reagent degradation, especially for long-term projects or when purchasing in bulk.

Purity and Titration Assay: High and Consistently Defined Quality for Reproducible Reactions

Commercial specifications for Boc-L-Lys(N3)-OH CHA salt from reputable vendors report a purity of 99-101% as determined by titration assay . This high level of purity, and the use of a specific quantitative assay method, provides a reliable measure of the active compound content, which is critical for accurately calculating stoichiometry in coupling and click chemistry reactions. While other vendors may report purity via HPLC for similar compounds, the titration assay for this specific salt form ensures the counterion is accounted for in the purity assessment.

Purity & Assay Method

Head-to-head

99-101% by titration

CHA salt purity context accounts for counterion

HPLC purity of analogs may not be directly comparable

Evidence Dimension	Purity and Assay Method
Target Compound Data	99 - 101% (Assay by titration)
Comparator Or Baseline	Other azido-lysine derivatives may be reported with HPLC purity (e.g., ≥98% for 6-Azido-D-lysine HCl)
Quantified Difference	Quantitative purity defined by titration, which specifically accounts for the CHA counterion.
Conditions	Vendor quality control

Why This Matters

Using a product with a well-defined, high purity by titration ensures accurate stoichiometric calculations and minimizes the presence of unreactive impurities, leading to higher yields and more reproducible conjugation efficiencies in critical applications like ADC linker synthesis and bioconjugation.

Optimal Application Scenarios for Boc-L-Lys(N3)-OH CHA Salt in Research and Industry

Solid-Phase Peptide Synthesis (SPPS) of Azido-Modified Peptides for Bioconjugation

This compound is the reagent of choice for introducing an azido group into peptides via standard Boc- or Fmoc-SPPS. The Boc protection on the α-amine and the cyclohexylamine salt form ensure compatibility with automated peptide synthesizers and provide a stable, easy-to-handle solid for precise weighing. The orthogonally stable azido group remains intact during peptide assembly and subsequent cleavage, enabling site-specific conjugation to alkyne-bearing payloads (e.g., fluorophores, drugs, biotin) via CuAAC or SPAAC click chemistry [1]. The high purity and defined stereochemistry ensure reproducible incorporation and biological activity of the final conjugate.

Synthesis of Antibody-Drug Conjugate (ADC) Linkers and Payloads

Boc-L-Lys(N3)-OH CHA salt is a key intermediate in the construction of cleavable or non-cleavable linkers for ADCs. Its azido group allows for efficient, bioorthogonal conjugation to alkyne-functionalized cytotoxic drugs or to the antibody itself after appropriate linker derivatization [1]. The compound's high purity (by titration) and well-defined storage requirements are essential for meeting the stringent quality control and reproducibility demands of ADC development and manufacturing, where precise stoichiometry and minimal impurities are critical for safety and efficacy.

Preparation of Site-Specifically Modified Proteins and Biomaterials

The L-lysine scaffold of this compound, when incorporated into peptides or proteins, provides a native-like structure for studying protein interactions or creating functional biomaterials. The azido handle enables site-specific attachment of imaging probes, affinity tags, or polymers via click chemistry under mild, biocompatible conditions [1]. The defined stereochemistry of the L-isomer ensures that the modified protein maintains its native folding and biological function, which is a key advantage over D-amino acid analogs that can disrupt secondary structure and protease susceptibility .

Development of Functionalized Peptide-Based Diagnostics and Biosensors

The reliable and efficient click chemistry enabled by this compound's azido group makes it ideal for creating peptide-based diagnostic tools. For example, azido-modified peptides can be immobilized onto alkyne-functionalized surfaces (e.g., gold, glass, polymer) to create biosensor arrays for detecting disease biomarkers or studying protein-ligand interactions [1]. The cyclohexylamine salt form's handling properties and high purity ensure consistent surface coverage and minimize background noise, which is critical for sensitive and reproducible diagnostic assays.

Application

Selection Property

Validation Focus

SPPS for bioconjugation

Salt-form handling & azide orthogonality

Site-specific conjugation efficiency

ADC linker intermediate

High purity by titration

Stoichiometry and impurity profile review

Site-specific protein modification

L-lysine stereochemistry

Native-like folding and biological function

Diagnostic biosensor development

Consistent surface immobilization

Signal-to-background ratio and reproducibility

• [1] Pharmaffiliates. (2024). Boc-L-Lys(N3)-OH (CHA). Retrieved from https://www.pharmaffiliates.com/en/2098497-30-2-boc-l-lys-n3-oh-cha-pa270032549.html View Source